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Compound of Interest

Compound Name: 1-Butenylboronic acid

CAS No.: 1005452-36-7

Cat. No.: B3070723

Get Quote

Executive Summary
1-Butenylboronic acid (specifically the (E)- or trans-isomer) is a pivotal organoboron building

block used primarily in the installation of the butenyl motif via Palladium-catalyzed Suzuki-

Miyaura cross-coupling.

Critical Technical Distinction: Researchers must distinguish between the free boronic acid and

its boronate esters (e.g., pinacol ester).

Free Acid: Highly prone to dehydration (forming boroxines) and protodeboronation. It is

rarely isolated in pure form for commercial distribution.

Pinacol Ester (Bpin): The industry-standard reagent. It is a robust, distillable liquid that

retains the stereochemical information of the double bond and exhibits superior shelf

stability.

This guide focuses on the (E)-1-Butenylboronic acid pinacol ester as the primary handleable

species, while providing the theoretical context for the free acid.
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Physicochemical Profile
Comparative Properties: Acid vs. Ester
The following data contrasts the theoretical free acid with the practical pinacol ester used in the

lab.

Property (E)-1-Butenylboronic Acid
(E)-1-Butenylboronic Acid
Pinacol Ester

CAS Number

Not widely established

(Generic: 4426-47-5 refers to

alkyl)

1692-25-7 (General class) /

Specific Isomer Varies

Molecular Formula C₄H₉BO₂ C₁₀H₁₉BO₂

Molecular Weight 99.92 g/mol 182.07 g/mol

Physical State White Solid (Hygroscopic) Colorless to Pale Yellow Liquid

Melting Point 85–95 °C (Decomposes) N/A (Liquid at RT)

Boiling Point N/A (Polymerizes/Dehydrates)
~60–65 °C @ 0.5 mmHg

(Extrapolated)

Density N/A 0.88–0.90 g/mL

Solubility MeOH, DMSO, slightly in H₂O Hexanes, Et₂O, THF, DCM

Stability Poor (Protodeboronation risk) Excellent (Air/Moisture Stable)

The Boroxine Equilibrium
The free acid is not a static entity. Upon storage, it spontaneously dehydrates to form a cyclic

trimeric anhydride known as a boroxine. This is often mistaken for impurity during NMR

analysis.
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Figure 1: Reversible Dehydration to Boroxine
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Synthetic Utility & Mechanism[1][2][3]
The primary utility of 1-butenylboronates is the stereospecific transfer of the alkene to an aryl or

vinyl halide. The mechanism relies on the Suzuki-Miyaura Catalytic Cycle, where the retention

of the alkene geometry is paramount.

Stereochemistry Retention
Unlike other cross-couplings that may scramble geometry, the Suzuki coupling of

alkenylboronates proceeds with complete retention of configuration.

Starting Material:(E)-1-Butenyl-Bpin

Product:(E)-1-Butenyl-Arene

Mechanistic Pathway
The cycle involves three distinct steps. The Transmetallation step is the rate-determining step

where the base (alkoxide/hydroxide) activates the boron atom, making the organic group

nucleophilic enough to transfer to Palladium.
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Figure 2: Suzuki-Miyaura Catalytic Cycle for Alkenyl Transfer
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Experimental Protocols
Synthesis of (E)-1-Butenylboronic Acid Pinacol Ester
Context: Since the free acid is unstable, researchers should synthesize the pinacol ester

directly from 1-butyne. This method uses Schwartz's Reagent (Cp₂ZrHCl) to ensure >98%

trans selectivity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3070723/docs?utm_src=pdf-body-img#technical-guide-1-butenylboronic-acid-derivatives
https://www.benchchem.com/product/b3070723/docs?utm_src=pdf-body#technical-guide-1-butenylboronic-acid-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3070723?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents:

1-Butyne (Liquid/Gas, bp 8°C) - Handle with cold finger or sealed tube.

Pinacolborane (HBpin)[1]

Cp₂ZrHCl (Schwartz's Reagent) - Catalyst (5 mol%)

Dichloromethane (DCM) - Anhydrous

Protocol:

Setup: Flame-dry a Schlenk flask and cool to 0°C under Argon.

Loading: Add Cp₂ZrHCl (5 mol%) and anhydrous DCM.

Addition: Add HBpin (1.1 equiv) followed slowly by 1-Butyne (1.2 equiv).

Note: Since 1-butyne is volatile, condense it into the flask if working on a large scale, or

use a solution in THF/DCM if available.

Reaction: Stir at room temperature for 4-12 hours. The solution should turn clear as the

hydrozirconation-transmetallation proceeds.

Workup: Quench with a small amount of saturated NH₄Cl. Extract with diethyl ether.[2]

Purification: Pass through a short plug of silica gel (eluent: 5% EtOAc in Hexanes) or distill

under reduced pressure (Kugelrohr).

Validation:

¹H NMR (CDCl₃): Look for vinyl protons. The alpha-proton (attached to Boron) appears as a

doublet of triplets (dt) around δ 5.4 ppm. The beta-proton appears as a dt around δ 6.6 ppm.

Coupling Constant:J ~ 18 Hz (Characteristic of trans-alkene).

Standard Suzuki Coupling Protocol
Application: Coupling (E)-1-Butenyl-Bpin with Bromobenzene.
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Mix: In a vial, combine Aryl Bromide (1.0 equiv), (E)-1-Butenyl-Bpin (1.2 equiv), and K₂CO₃

(3.0 equiv).

Catalyst: Add Pd(dppf)Cl₂ (3-5 mol%).

Solvent: Add degassed THF/Water (9:1 ratio).

Heat: Seal and heat to 60-80°C for 16 hours.

Analysis: Monitor by TLC. The product will be less polar than the boronate.

Handling & Stability
Storage: Store the pinacol ester at 4°C. While air-stable, long-term exposure to moisture can

slowly hydrolyze the ester back to the acid, which then degrades.

Toxicity: Organoboron compounds are generally low toxicity, but 1-butyne precursors are

highly flammable.

Incompatibility: Avoid strong oxidizing agents (peroxides) which will convert the C-B bond to

a C-OH bond (oxidation to aldehyde/alcohol).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. pubs.acs.org [pubs.acs.org]

2. Organic Syntheses Procedure [orgsyn.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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